Cas no 121618-47-1 (Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-)

• Product name: Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
• CAS No: 121618-47-1
• MF: C₁₆H₁₇NO₃S
• MW: 303.37608
• CID: 1212797
• PubChem ID: 71339917

Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
• N-benzyl-N-(4-methylphenyl)sulfonylacetamide
• N-Benzyl-N-(4-methylbenzene-1-sulfonyl)acetamide
• 121618-47-1
• DTXSID90767236

• Inchi： InChI=1S/C16H17NO3S/c1-13-8-10-16(11-9-13)21(19,20)17(14(2)18)12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
• InChI Key： NHBINKAWDJZZEK-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C(=O)C

Computed Properties

• Exact Mass: 303.09301
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 54.45